1-{3-[(3-Fluorophenyl)methoxy]phenyl}piperazine hydrochloride

• IUPAC Name: 1-[3-[(3-fluorophenyl)methoxy]phenyl]piperazine;hydrochloride
• InChI: InChI=1S/C17H19FN2O.ClH/c18-15-4-1-3-14(11-15)13-21-17-6-2-5-16(12-17)20-9-7-19-8-10-20;/h1-6,11-12,19H,7-10,13H2;1H
• InChI Key: AOCPXIBXIOALEZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=CC(=CC=C2)OCC3=CC(=CC=C3)F.Cl
• Molecular Formula: C17H20ClFN2O
• Molecular Weight: 322.8 g/mol
• CAS No.: 1225290-89-0

Description

1-{3-[(3-Fluorophenyl)methoxy]phenyl}piperazine hydrochloride, commonly known as FPMPH, is a psychoactive drug belonging to the class of piperazine derivatives. FPMPH is a relatively new research chemical that has gained popularity among scientists for its potential use in various scientific studies.

Scientific Research Applications

Synthesis and Chemical Properties

The scale-up synthesis of dopamine uptake inhibitors such as GBR-12909, which shares structural similarities with 1-{3-[(3-Fluorophenyl)methoxy]phenyl}piperazine hydrochloride, has been explored to develop robust processes that eliminate the need for chromatographic purifications and minimize the use of environmentally harmful reagents. These efforts aim to improve the overall yield and reproducibility of synthesizing such compounds, highlighting their importance in research focused on the dopamine system (Ironside et al., 2002).

Biological Evaluation and Potential Therapeutic Uses

Compounds structurally related to 1-{3-[(3-Fluorophenyl)methoxy]phenyl}piperazine have been synthesized and evaluated for their serotonin-selective reuptake inhibition (SSRI) properties, aiming to develop antidepressants with potentially improved adverse reaction profiles. This research underlines the potential of piperazine derivatives in creating more effective and better-tolerated SSRIs (Dorsey et al., 2004).

Pharmacological Tools

Research has also focused on developing long-acting dopamine transporter ligands based on piperazine derivatives. These compounds are investigated for their potential in treating cocaine abuse by providing insight into the dopamine system's role in addiction. Such studies are crucial for developing therapeutic agents targeting the dopamine transporter with high selectivity and potency (Hsin et al., 2002).

Exploration of Novel Mechanisms

The investigation into bis(heteroaryl)piperazines (BHAPs) as non-nucleoside HIV-1 reverse transcriptase inhibitors exemplifies the diverse applications of piperazine derivatives. By synthesizing and evaluating various analogues, researchers aim to discover compounds that are significantly more potent than earlier iterations, thus contributing to the ongoing search for effective HIV treatments (Romero et al., 1994).

Mechanism of Action

Target of Action

It is categorized as a piperazine , a class of compounds known to interact with the GABA receptor , and serotonin release .

Mode of Action

Piperazines are known to bind directly and selectively to muscle membrane GABA receptors, presumably causing hyperpolarization of nerve endings, resulting in flaccid paralysis of the worm . Phenylpiperazines, a related class of compounds, are known to direct central serotonin release .

Biochemical Pathways

Based on its classification as a piperazine, it may influence the gabaergic and serotonergic systems .

Pharmacokinetics

The compound is a crystalline solid and has solubility in DMSO, Methanol, and PBS (pH 7.2) .

Result of Action

As a piperazine, it may induce changes in nerve function due to its interaction with GABA receptors .

Action Environment

The compound is stable for at least 5 years when stored at -20°c .